Cas no 2171976-26-2 (2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171976-26-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5999868
• PubChem ID: 165552306
• Update Time: 2025-10-29

2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599378
• 2171976-26-2
• 2-[1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C12H21N3O3/c1-3-5-11-10(8-12(17)18)13-14-15(11)9(2)6-4-7-16/h9,16H,3-8H2,1-2H3,(H,17,18)
• InChI Key： QKEDULCLTAZECI-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(CC(=O)O)N=N1)CCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171976-26-2)

2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171976-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal applications. The presence of both hydroxyl and acetic acid functional groups in its molecular structure suggests a high degree of reactivity, making it a promising candidate for further chemical modifications and biological evaluations.

The molecular framework of 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid consists of a triazole ring linked to a pentanoyl side chain and a propyl substituent. This particular arrangement of functional groups has been hypothesized to contribute to its potential pharmacological effects. Specifically, the hydroxyl group may facilitate hydrogen bonding interactions with biological targets, while the acetic acid moiety could influence solubility and metabolic stability. Such features are often exploited in drug design to enhance binding affinity and reduce toxicity.

In recent years, there has been a growing interest in triazole derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, certain triazole-containing molecules have demonstrated efficacy against drug-resistant bacterial strains by inhibiting essential metabolic pathways. The structural motif of CAS No. 2171976-26-2 aligns with this trend, as it incorporates a triazole ring that is known to interact with various enzymes and receptors.

One of the most compelling aspects of 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid is its potential role in modulating signaling pathways associated with chronic diseases. Emerging research suggests that triazole derivatives can interfere with key enzymes involved in inflammation and oxidative stress, which are central to conditions such as arthritis and neurodegenerative disorders. The hydroxypentanoyl side chain may further enhance its bioavailability by improving lipid solubility, allowing for better penetration across biological membranes.

The synthesis of CAS No. 2171976-26-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring via azide coupling or cycloaddition reactions, followed by functional group transformations such as hydroxylation and esterification. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon skeleton efficiently. These synthetic strategies highlight the compound's synthetic accessibility while maintaining structural integrity.

From a computational chemistry perspective, virtual screening methods have been utilized to predict the binding affinity of CAS No. 2171976-26-2 to target proteins. Molecular docking studies indicate that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain signaling and inflammatory responses. Additionally, simulations suggest that the propyl substituent could enhance binding stability by forming hydrophobic interactions within the active site of potential targets.

The pharmacokinetic profile of 2-(5-hydroxypentanoyl)-5-propyltriazoleacetic acid (CAS No. 2171976–26–2) is another critical area of investigation. Preliminary in vitro studies suggest that it exhibits moderate solubility in aqueous media but may improve solubility upon formulation with appropriate solubilizers or prodrugs. Metabolic stability assessments indicate that the hydroxyl group is susceptible to oxidation under physiological conditions, suggesting potential for bioconversion into more polar metabolites that could affect systemic clearance.

In vivo studies have begun to explore the therapeutic potential of this compound in animal models of inflammation and pain. Initial results demonstrate anti-inflammatory effects comparable to benchmark agents while exhibiting reduced side effects at equivalent doses. These findings underscore the promise of CAS No. 2171976–26–2 as a lead compound for further development into novel therapeutics targeting chronic inflammatory diseases.

The future direction of research on CAS No. 2171976–26–2 includes optimizing its chemical structure for improved pharmacological activity and safety profiles through structure-based drug design principles. Additionally, exploring its mechanism of action at a molecular level will be crucial for understanding its therapeutic benefits fully. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications efficiently.

In conclusion,CAS No: 2171976–26–2 represents an intriguing compound with significant potential in pharmaceutical development due to its unique structural features and demonstrated biological activities。 Its synthesis presents both challenges and opportunities for innovation，while ongoing research continues to uncover new therapeutic applications。 As our understanding grows，this molecule may emerge as an important tool in addressing unmet medical needs across multiple disease areas。